Cas no 1622986-23-5 (4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid)

• Product Name: 4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid
• CAS No: 1622986-23-5
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• CID: 3042442
• Update Time: 2025-05-27

4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid

• Inchi： 1S/C11H15BO4/c13-11(5-7-16-8-6-11)9-1-3-10(4-2-9)12(14)15/h1-4,13-15H,5-8H2
• InChI Key： BJVQFACZRDIKSQ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2(O)CCOCC2)C=C1)(O)O

Additional information on 4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid

Recent Advances in the Application of 4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid (CAS: 1622986-23-5) in Chemical Biology and Pharmaceutical Research

4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid (CAS: 1622986-23-5) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its tetrahydropyran-hydroxyl moiety, exhibits unique properties that make it valuable for drug discovery, bioconjugation, and materials science. Recent studies have highlighted its role as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs), where its boronic acid group enables reversible binding to target proteins while the hydroxylated tetrahydropyran enhances solubility and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel kinase inhibitors. Researchers utilized 4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid as a warhead to target ATP-binding sites, achieving nanomolar inhibition against several tyrosine kinases. The tetrahydropyran moiety was found to significantly improve blood-brain barrier penetration compared to similar compounds without this structural feature, suggesting potential applications in central nervous system disorders.

In the field of antibody-drug conjugates (ADCs), this boronic acid derivative has shown promise as a linker component. Its ability to form stable boronate esters with diols under physiological conditions while maintaining cleavability in acidic environments makes it particularly suitable for tumor-targeted drug delivery. Recent preclinical studies have reported improved therapeutic indices when using this compound in ADC architectures targeting HER2-positive cancers.

The compound's application extends to materials science, where researchers have incorporated it into boronic acid-based sensors for glucose detection. The hydroxyl group in the tetrahydropyran ring enhances water solubility while maintaining the boronic acid's affinity for diols, creating sensors with improved performance in physiological conditions. A 2024 Nature Communications paper detailed a novel continuous glucose monitoring system utilizing this chemistry.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 4-(4-Hydroxytetrahydropyran-4-yl)phenylboronic acid. New catalytic methods employing nickel complexes have achieved yields exceeding 85% while reducing the need for protecting group strategies. These developments have made the compound more accessible for large-scale pharmaceutical applications.

Ongoing clinical trials are investigating drugs incorporating this boronic acid derivative as a key pharmacophore. Preliminary results suggest favorable safety profiles and promising efficacy in early-phase studies for both oncology and metabolic disease applications. The compound's unique combination of boronic acid reactivity and enhanced physicochemical properties through the tetrahydropyran modification continues to drive innovation across multiple therapeutic areas.